methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate
Overview
Description
Methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate, also known as FMOC-Cl, is an organic compound commonly used in the field of organic synthesis. It is a colorless, volatile liquid with a pungent odor, and it is often used as a reagent in peptide and peptidomimetic synthesis. It is also used in the synthesis of organic molecules, such as amino acids and nucleosides. FMOC-Cl is a versatile reagent, and its use in organic synthesis has been widely studied.
Mechanism of Action
Methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate acts as a protecting group in peptide and peptidomimetic synthesis, and it is typically used to protect amino acid side chains from unwanted reactions. It is also used to modify the reactivity of amino acid side chains, allowing for the selective modification of amino acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate are not well understood. However, it is known to be a weak acid, and it has been shown to have an inhibitory effect on the enzyme cytochrome P450. It is also known to be a weak base, and it has been shown to inhibit the enzyme acetylcholinesterase.
Advantages and Limitations for Lab Experiments
The main advantage of using methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate in organic synthesis is its versatility. It can be used to protect amino acid side chains from unwanted reactions, and it can also be used to modify the reactivity of amino acid side chains. Additionally, it is relatively inexpensive, and it is readily available from chemical suppliers. The main limitation of methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate is its volatility, which can make it difficult to handle in the lab.
Future Directions
The future of methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate in organic synthesis is promising. It is a versatile reagent, and its use in peptide and peptidomimetic synthesis has been well established. Additionally, its use in the synthesis of polymers-based materials, such as polyamides and polyesters, as well as in the synthesis of drugs and other biologically active compounds, is likely to increase in the future. Furthermore, more research is needed to better understand the biochemical and physiological effects of methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate, as well as its potential toxicity.
Synthesis Methods
Methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate is commonly synthesized from the reaction of fluoroacetic acid and dimethylformamide (DMF). This reaction produces a mixture of methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate and its isomer, 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid (FMOC-COOH). The mixture is then purified by distillation and recrystallization.
Scientific Research Applications
Methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate is widely used in organic synthesis due to its versatility and wide range of applications. It is commonly used in the synthesis of peptides and peptidomimetics, and it is also used in the synthesis of organic molecules such as amino acids and nucleosides. It is also used in the synthesis of polymers-based materials, such as polyamides and polyesters, as well as in the synthesis of drugs and other biologically active compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate involves the reaction of a cyclobutanone derivative with a fluoromethylating agent, followed by esterification with methanol and carboxylation with carbon dioxide.", "Starting Materials": [ "Cyclobutanone", "Fluoromethylating agent (e.g. Fluoromethyltriphenylphosphonium bromide)", "Methanol", "Carbon dioxide" ], "Reaction": [ "Cyclobutanone is reacted with a fluoromethylating agent in the presence of a base (e.g. potassium carbonate) to form methyl 1-(fluoromethyl)cyclobutanecarboxylate.", "The resulting intermediate is then esterified with methanol in the presence of an acid catalyst (e.g. sulfuric acid) to form methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate.", "Finally, the ester is carboxylated with carbon dioxide in the presence of a base (e.g. sodium hydroxide) to form the desired product, methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate." ] } | |
CAS RN |
2763779-20-8 |
Product Name |
methyl 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylate |
Molecular Formula |
C7H9FO3 |
Molecular Weight |
160.1 |
Purity |
95 |
Origin of Product |
United States |
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